Cas no 1805334-60-4 (2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805334-60-4
• MF: C₉H₆F₅N₃
• MW: 251.1560587883
• CID: 4857829
• Update Time: 2025-07-22

2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H6F5N3/c10-7(11)6-3-5(9(12,13)14)4(1-2-15)8(16)17-6/h3,7H,1H2,(H2,16,17)
• InChI Key： ZTNZRSAVVAKHFS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(C=1CC#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805334-60-4)

2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805334-60-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core with an acetonitrile side chain, offers versatility in drug design and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile as a focal point for researchers. Fluorine incorporation often enhances metabolic stability, lipophilicity, and binding affinity, which are critical factors in the development of novel therapeutics. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, aligning with the industry's shift toward precision medicine. Searches for "fluorinated pyridine derivatives" and "CAS 1805334-60-4 applications" have surged, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the compound's difluoromethyl and trifluoromethyl groups introduce electron-withdrawing effects, which can influence reaction pathways and selectivity. This attribute is particularly valuable in cross-coupling reactions and nucleophilic substitutions, where controlled reactivity is essential. Researchers frequently inquire about "synthesis of trifluoromethylpyridines" or "2-Amino-6-difluoromethyl pyridine derivatives," underscoring the need for detailed methodological insights. Optimized protocols for its preparation often involve multi-step sequences, including halogenation and fluorination steps, to achieve high yields and purity.

In agrochemical applications, 2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile serves as a precursor for herbicides and fungicides. The trifluoromethyl moiety, in particular, is known to enhance the bioactivity of crop protection agents. With increasing global emphasis on sustainable agriculture, queries like "fluorinated agrochemical intermediates" and "pyridine-based pesticides" have become prevalent. This compound's role in developing eco-friendly solutions aligns with the industry's goals of reducing environmental impact while maintaining efficacy.

The compound's physicochemical properties, such as solubility and stability, are also topics of interest. Its acetonitrile group contributes to polar interactions, making it suitable for formulations requiring aqueous compatibility. Analytical techniques like HPLC and NMR are commonly employed to characterize CAS 1805334-60-4, ensuring compliance with regulatory standards. Discussions around "pyridine-3-acetonitrile solubility" and "fluoromethyl compound stability" frequently arise in forums and publications, highlighting the need for robust data.

Looking ahead, 2-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile is poised to play a pivotal role in advancing both medicinal and agricultural chemistry. Its structural features cater to the demand for innovative fluorinated building blocks, addressing challenges in drug discovery and crop science. As research continues to explore its full potential, this compound remains a key subject of scientific inquiry and industrial application.